![molecular formula C19H39NO3 B1251953 Penaresidin B](/img/structure/B1251953.png)
Penaresidin B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Penaresidin B is a member of azetidines.
Scientific Research Applications
Asymmetric Synthesis and Actomyosin ATPase Activation
Penaresidin B, a potent actomyosin ATPase activator, has been synthesized through novel and efficient asymmetric methods. Studies like those by Yoda, Uemura, and Takabe (2003) have detailed a stereoselective process to construct this azetidine alkaloid, which is pivotal for its biological activity (H. Yoda, T. Uemura, & K. Takabe, 2003). Additionally, research by Kobayashi et al. (1991) highlighted the isolation of this compound from marine sponges, emphasizing its role in activating actomyosin ATPase (J. Kobayashi et al., 1991).
Cytotoxic and Antimicrobial Activities
This compound and its derivatives have shown significant cytotoxic and antimicrobial properties. For instance, Ohshita et al. (2007) synthesized a series of stereoisomers of this compound, finding that certain isomers exhibited potent cytotoxicity against lung and colon tumor cells, as well as antibacterial activity (K. Ohshita et al., 2007).
Synthesis Techniques and Potential Applications
The synthesis of this compound involves constructing a highly functionalized azetidine ring, a key element in its structure. Techniques such as SN2-type cyclization and cross-metathesis have been crucial in the synthesis of this compound and its analogs, as illustrated in studies by Fujiwara et al. (2018) and Ding et al. (2015) (Tomoya Fujiwara et al., 2018), (Feiqing Ding et al., 2015). These methodologies not only enhance the synthesis efficiency but also open avenues for creating various analogs with potential biological activities.
properties
Molecular Formula |
C19H39NO3 |
---|---|
Molecular Weight |
329.5 g/mol |
IUPAC Name |
(2S,3R,4S)-2-(hydroxymethyl)-4-[(11S)-11-hydroxy-13-methyltetradecyl]azetidin-3-ol |
InChI |
InChI=1S/C19H39NO3/c1-15(2)13-16(22)11-9-7-5-3-4-6-8-10-12-17-19(23)18(14-21)20-17/h15-23H,3-14H2,1-2H3/t16-,17-,18-,19+/m0/s1 |
InChI Key |
GOJDAUFFWJKIPB-CADBVGFASA-N |
Isomeric SMILES |
CC(C)C[C@H](CCCCCCCCCC[C@H]1[C@H]([C@@H](N1)CO)O)O |
Canonical SMILES |
CC(C)CC(CCCCCCCCCCC1C(C(N1)CO)O)O |
synonyms |
penaresidin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.